Cas no 140129-67-5 (5-Benzofuranpropanoicacid, a-ethoxy-2-[(5-methyl-2-phenyl-4-oxazolyl)methyl]-)

5-Benzofuranpropanoicacid, a-ethoxy-2-[(5-methyl-2-phenyl-4-oxazolyl)methyl]- structure
140129-67-5 structure
Product Name:5-Benzofuranpropanoicacid, a-ethoxy-2-[(5-methyl-2-phenyl-4-oxazolyl)methyl]-
CAS No:140129-67-5
MF:C24H23NO5
MW:405.443126916885
CID:145725
PubChem ID:132271
Update Time:2025-04-19

5-Benzofuranpropanoicacid, a-ethoxy-2-[(5-methyl-2-phenyl-4-oxazolyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 5-Benzofuranpropanoicacid, a-ethoxy-2-[(5-methyl-2-phenyl-4-oxazolyl)methyl]-
    • 2-ethoxy-3-[2-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]-1-benzofuran-5-yl]propanoic acid
    • 2-EMPO-BFPA
    • 2-Ethoxy-3-(2-((5-methyl-2-phenyloxazol-4-yl)methyl)benzofuran-5-yl)propionic acid
    • 2-ethoxy-3-{2-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]-1-benzofuran-5-yl}propanoic acid
    • SCHEMBL2331879
    • 2-ETHOXY-3-(2-((5-METHYL-2-PHENYLOXAZOL-4-YL)METHYL)BENZOFURAN-5-YL)PROPANOIC ACID
    • 140129-67-5
    • CHEMBL339459
    • DTXSID10930708
    • Inchi: 1S/C24H23NO5/c1-3-28-22(24(26)27)12-16-9-10-21-18(11-16)13-19(30-21)14-20-15(2)29-23(25-20)17-7-5-4-6-8-17/h4-11,13,22H,3,12,14H2,1-2H3,(H,26,27)
    • InChI Key: VBYOSGHBKZWAMY-UHFFFAOYSA-N
    • SMILES: O1C(=CC2C=C(C=CC1=2)CC(C(=O)O)OCC)CC1=C(C)OC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 405.15769
  • Monoisotopic Mass: 405.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.9
  • Topological Polar Surface Area: 85.7Ų

Experimental Properties

  • PSA: 85.7
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